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Compound of Interest

Compound Name: 2-Amino-4,5-dichlorobenzoic acid

Cat. No.: B3016094

For researchers, scientists, and drug development professionals, the unambiguous structural
elucidation of positional isomers is a cornerstone of chemical synthesis and analysis. A minor
shift in the placement of a substituent on an aromatic ring can profoundly alter a molecule's
physicochemical properties, biological activity, and patentability. This guide provides an in-
depth spectroscopic comparison of two commercially significant dichlorinated aminobenzoic
acid isomers: 4-Amino-3,5-dichlorobenzoic acid and 3-Amino-2,5-dichlorobenzoic acid.

By leveraging fundamental analytical techniques—Nuclear Magnetic Resonance (NMR),
Fourier-Transform Infrared (FTIR) Spectroscopy, and Mass Spectrometry (MS)—we will
demonstrate how to reliably distinguish between these closely related structures. This
document moves beyond a simple recitation of data, focusing instead on the causal
relationships between molecular structure and spectral output, thereby empowering you to
interpret your own experimental results with confidence.

The Challenge of Isomerism

Positional isomers, such as the two featured in this guide, possess the same molecular formula
(C7HsCI2NO2) and molecular weight (206.03 g/mol )[1]. This shared identity makes them
indistinguishable by basic mass determination. However, the unique spatial arrangement of the
amino (-NH2) and chloro (-Cl) substituents creates distinct electronic environments within each
molecule, leading to unique and predictable spectroscopic "fingerprints." Understanding these
fingerprints is critical for quality control, reaction monitoring, and regulatory compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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